Cas no 26586-55-0 (1-4-(4-Methylpiperazino)phenyl-1-ethanone)

1-4-(4-Methylpiperazino)phenyl-1-ethanone structure
26586-55-0 structure
Product Name:1-4-(4-Methylpiperazino)phenyl-1-ethanone
CAS No:26586-55-0
MF:C13H18N2O
MW:218.294823169708
MDL:MFCD00023297
CID:256335
Update Time:2025-04-19

1-4-(4-Methylpiperazino)phenyl-1-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(4-Methylpiperazin-1-yl)phenyl)ethanone
    • 1-[4-(4-methylpiperazin-1-yl)phenyl]ethanone
    • 1-[4-(4-Methylpiperazino)phenyl]-1-ethanone
    • 4-(4-Methylpiperazino)acetophenone
    • 4’-(4’-METHYLPIPERAZINO)ACETOPHENONE
    • Ethanone,1-[4-(4-methyl-1-piperazinyl)phenyl]-
    • 1-[4-(4-methylpiperazin-1-yl)phenyl]ethan-1-one
    • 1-[4-(4-methyl-piperazin-1-yl)-phenyl]-ethanone
    • 4-(4-methylpiperazino)-acetophenone
    • ACETOPHENONE,4'-(4-METHYL-1-PIPERAZINYL)
    • EINECS 247-827-5
    • p-(4-methyl-1-piperazinyl)acetophenone
    • p-(4-Methylpiperazino)-acetophenone
    • 1-4-(4-Methylpiperazino)phenyl-1-ethanone
    • MDL： MFCD00023297
    • Inchi： 1S/C13H18N2O/c1-11(16)12-3-5-13(6-4-12)15-9-7-14(2)8-10-15/h3-6H,7-10H2,1-2H3
    • InChI Key： IRIZGAMYKHTLKS-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=CC(=CC=1)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 218.14200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0346 (rough estimate)
  • Melting Point: 96-100 °C
  • Boiling Point: 358.99°C (rough estimate)
  • Refractive Index: 1.6450 (estimate)
  • PSA: 23.55000
  • LogP: 1.64390
  • Solubility: Not available

1-4-(4-Methylpiperazino)phenyl-1-ethanone Security Information

  • Safety Instruction： S24/25
  • HazardClass：IRRITANT
  • Safety Term：S24/25

1-4-(4-Methylpiperazino)phenyl-1-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M321323-50mg
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone
 26586-55-0
50mg
 $ 50.00 2022-06-04
TRC
M321323-100mg
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone
 26586-55-0
100mg
 $ 65.00 2022-06-04
TRC
M321323-500mg
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone
 26586-55-0
500mg
 $ 95.00 2022-06-04
Apollo Scientific
OR322361-500mg
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone
 26586-55-0
500mg
 £110.00 2023-09-02
abcr
AB158632-1 g
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone; .
 26586-55-0
1 g
 €187.10 2023-07-20
abcr
AB158632-5 g
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone; .
 26586-55-0
5 g
 €478.80 2023-07-20
abcr
AB158632-10 g
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone; .
 26586-55-0
10 g
 €769.30 2023-07-20
abcr
AB158632-25 g
1-[4-(4-Methylpiperazino)phenyl]-1-ethanone; .
 26586-55-0
25 g
 €1,638.60 2023-07-20
eNovation Chemicals LLC
Y1244712-1g
Ethanone, 1-[4-(4-methyl-1-piperazinyl)phenyl]-
 26586-55-0 95%
1g
 $175 2024-06-07
eNovation Chemicals LLC
Y1244712-10g
Ethanone, 1-[4-(4-methyl-1-piperazinyl)phenyl]-
 26586-55-0 95%
10g
 $1305 2023-05-17

1-4-(4-Methylpiperazino)phenyl-1-ethanone Production Method

1-4-(4-Methylpiperazino)phenyl-1-ethanone Related Literature

Related Categories

26586-55-0 (1-4-(4-Methylpiperazino)phenyl-1-ethanone) Related Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd